
A Comprehensive Technical Guide to the
Chemical Properties of Fluorinert™ FC-40

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Fluorinert FC-40

Cat. No.: B2550581 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Fluorinert™ FC-40 is a clear, colorless, and thermally stable perfluorinated liquid renowned for

its inertness and robust performance in a wide array of demanding applications.[1][2][3][4]

Primarily a single compound, its composition does not shift or fractionate with time, ensuring

consistent properties.[1] This technical guide provides an in-depth overview of the chemical

and physical properties of Fluorinert™ FC-40, complete with quantitative data, outlines of

experimental protocols for property determination, and visualizations of relevant experimental

setups. Its wide liquid range, from -57°C to 165°C, makes it suitable for applications such as

heat transfer in the semiconductor industry, electronics testing, and as a dielectric medium.

Core Chemical and Physical Properties
Fluorinert™ FC-40 is a fully-fluorinated compound, which imparts its characteristic non-

flammability, chemical inertness, and thermal stability. It is compatible with most metals,

plastics, and elastomers. A key environmental feature is its zero ozone depletion potential.

However, as a perfluorocarbon (PFC), it possesses a high global warming potential and a long

atmospheric lifetime, necessitating careful management to minimize emissions.

Table 1: Physical and Thermal Properties of Fluorinert™
FC-40
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Property Value Units Notes

Appearance Clear, Colorless -

Average Molecular

Weight
650 g/mol

Boiling Point (1 atm) 155 - 165 °C

Pour Point -57 °C

Density (at 25°C) 1850 - 1855 kg/m ³

Kinematic Viscosity

(at 25°C)
1.8 - 2.2 centistokes (cSt)

Absolute Viscosity (at

25°C)
3.4 - 4.1 centipoise (cP)

Liquid Specific Heat

(at 25°C)
1100 J/kg°C

Liquid Thermal

Conductivity (at 25°C)
0.065 W/m°C

Coefficient of

Expansion
0.0012 °C⁻¹

Latent Heat of

Vaporization (at

boiling point)

68 - 69 J/g

Vapor Pressure (at

25°C)
287 - 432 Pascals

Surface Tension 16 dynes/cm

Refractive Index 1.290 -

Water Solubility < 7 ppmw

Solubility in Water < 5 ppmw

Table 2: Electrical Properties of Fluorinert™ FC-40
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Property Value Units Notes

Dielectric Strength 46 kV (0.1" gap)

Dielectric Constant (at

1 kHz)
1.9 -

Electrical Resistivity 4.0 x 10¹⁵ ohm-cm

Experimental Protocols for Property Determination
The properties listed above are determined by standardized test methods, often those

established by ASTM International. While the full, detailed protocols are proprietary to the

issuing bodies, the following section outlines the general principles of these methodologies.

1. Kinematic Viscosity (ASTM D445): This test method determines the kinematic viscosity of

transparent and opaque liquids by measuring the time for a volume of the liquid to flow under

gravity through a calibrated glass capillary viscometer. The dynamic viscosity can then be

calculated by multiplying the kinematic viscosity by the density of the liquid. The test is

conducted at a precisely controlled temperature.

2. Pour Point (ASTM D97): The pour point of a petroleum product is an indicator of the lowest

temperature at which it will flow. After an initial heating, the sample is cooled at a specified rate

and examined at 3°C intervals for flow characteristics. The lowest temperature at which

movement of the specimen is observed is recorded as the pour point.

3. Density (ASTM D1298): This method covers the laboratory determination of the density of

crude petroleum and liquid petroleum products using a glass hydrometer. The sample is

brought to a specified temperature, and a hydrometer is lowered into it. After temperature

equilibrium is reached, the hydrometer scale is read, and the temperature is recorded.

4. Dielectric Strength (ASTM D149): This test method evaluates the dielectric breakdown

voltage of solid and liquid insulating materials. The material is placed between two electrodes,

and the voltage is increased at a controlled rate until electrical breakdown, or puncture, occurs.

The voltage at which this happens is the dielectric breakdown voltage.
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5. Thermal Conductivity (ASTM D2717): This standard covers the determination of the thermal

conductivity of nonmetallic liquids. The method involves a thermal conductivity cell with a

platinum resistance thermometer element. The thermal conductivity is determined by

measuring the temperature gradient produced across the liquid sample by a known amount of

energy introduced by electrically heating the platinum element.

6. Flash Point (ASTM D92): The Cleveland open-cup method is used to determine the flash

and fire points of petroleum products. The sample is heated at a controlled rate, and a small

flame is passed over the surface at intervals. The flash point is the lowest temperature at which

the vapors above the liquid ignite momentarily. For Fluorinert™ FC-40, the flash point is listed

as "none".

Visualizations: Experimental Workflows and Logical
Relationships
As Fluorinert™ FC-40 is chemically inert, it does not participate in biological signaling

pathways. The following diagrams illustrate a typical experimental workflow for one of its key

applications and a logical diagram of its primary characteristics.
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Caption: A typical single-phase heat transfer loop using Fluorinert™ FC-40.
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Dielectric Strength Measurement Setup (based on ASTM D149)
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Caption: Experimental workflow for measuring the dielectric strength of FC-40.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comprehensive Technical Guide to the Chemical
Properties of Fluorinert™ FC-40]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2550581#what-are-the-chemical-properties-of-
fluorinert-fc-40]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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